Cas no 1005577-45-6 (4-Chloro-1-(4-methyl-benzyl)-3-nitro-1H-pyrazole)

• Product Name: 4-Chloro-1-(4-methyl-benzyl)-3-nitro-1H-pyrazole
• CAS No: 1005577-45-6
• MF: C₁₁H₁₀ClN₃O₂
• MW: 251.669001102448
• CID: 3059480
• PubChem ID: 17024843
• Update Time: 2025-04-21

4-Chloro-1-(4-methyl-benzyl)-3-nitro-1H-pyrazole Chemical and Physical Properties

Names and Identifiers

• 4-Chloro-1-(4-methyl-benzyl)-3-nitro-1H-pyrazole
• 1005577-45-6
• AKOS000310547
• 4-chloro-1-(4-methylbenzyl)-3-nitro-1H-pyrazole
• 4-chloro-1-[(4-methylphenyl)methyl]-3-nitropyrazole
• AKOS015922051
• CS-0366655
• STK313263

• Inchi： 1S/C11H10ClN3O2/c1-8-2-4-9(5-3-8)6-14-7-10(12)11(13-14)15(16)17/h2-5,7H,6H2,1H3
• InChI Key： JBMPPYBFVVBMAN-UHFFFAOYSA-N
• SMILES： ClC1C([N+](=O)[O-])=NN(C=1)CC1C=CC(C)=CC=1

Computed Properties

• Exact Mass: 251.046154g/mol
• Monoisotopic Mass: 251.046154g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 17
• Rotatable Bond Count: 2
• Complexity: 276
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Molecular Weight: 251.67g/mol
• XLogP3: 3
• Topological Polar Surface Area: 63.6Ų